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Compound of Interest

Compound Name: Cyclooctanecarbaldehyde

Cat. No.: B1346818

For Researchers, Scientists, and Drug Development Professionals

This in-depth technical guide provides critical information on the safe handling, storage, and
emergency procedures for cyclooctanecarbaldehyde. The following sections detail the
compound's key safety data, physical and chemical properties, and recommended protocols to
ensure a safe laboratory environment.

Safety Data Summary

Cyclooctanecarbaldehyde is a flammable liquid and vapor that can cause skin, eye, and
respiratory irritation.[1][2] Adherence to proper safety protocols is essential when handling this
compound. The following table summarizes the GHS hazard classifications.

GHS Hazard Classification  Code Description
o Flammable liquid and vapour.

Flammable liquids H226 2]
Skin irritation H315 Causes skin irritation.[1][2]

o Causes serious eye irritation.
Eye irritation H319

[1](2]

Specific target organ toxicity — H335 May cause respiratory
single exposure irritation.[1][2]
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GHS data is based on available information and may vary between suppliers.

Physical and Chemical Properties

Understanding the physical and chemical properties of cyclooctanecarbaldehyde is crucial for
its safe handling and use in experiments.

Property Value

Molecular Formula C9H160

Molecular Weight 140.22 g/mol [1]

Boiling Point 161 - 163 °C (322 - 325 °F)[2]
Density 0.926 g/cm3 at 25 °C (77 °F)[2]
CAS Number 6688-11-5[1]

EC Number 229-732-0[1]

Handling and Storage Protocols

Proper handling and storage are paramount to preventing accidents and ensuring the integrity
of the compound.

Personal Protective Equipment (PPE)

When handling cyclooctanecarbaldehyde, the following PPE should be worn:
o Eye/Face Protection: Safety glasses with side-shields or goggles.
o Skin Protection: Chemically resistant gloves (e.g., nitrile rubber), and a lab coat.

e Respiratory Protection: Use in a well-ventilated area or under a chemical fume hood. If
inhalation risk is high, a respirator may be necessary.

Safe Handling Procedures

» Keep away from heat, sparks, open flames, and hot surfaces.[2] No smoking.[2]
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e Use only non-sparking tools.[2]

o Take precautionary measures against static discharge.[2]
e Ground and bond container and receiving equipment.[2]
» Avoid breathing mist or vapors.[2]

» Wash skin thoroughly after handling.[2]

e Use in a well-ventilated area.[2]

Storage Conditions

o Keep container tightly closed in a dry and well-ventilated place.[2]
o Keep away from heat and sources of ignition.[2]

o Store under an inert gas.[2]

» Vapors are heavier than air and may spread along floors.[2]

Emergency Procedures

In the event of an emergency, follow these procedures.

First-Aid Measures

 After inhalation: Move the person to fresh air.[2]

 In case of skin contact: Take off immediately all contaminated clothing. Rinse skin with
water/shower.[2]

o After eye contact: Rinse out with plenty of water. Call an ophthalmologist. Remove contact
lenses.[2]

» After swallowing: Immediately make the victim drink water (two glasses at most). Consult a
physician.[2]
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Fire-Fighting Measures

o Suitable extinguishing media: Use water spray, alcohol-resistant foam, dry chemical, or
carbon dioxide.

o Unsuitable extinguishing media: No limitations of extinguishing agents are given for this
substance/mixture.[2]

o Specific hazards: Vapors can form explosive mixtures with air.

Accidental Release Measures

o Personal precautions: Ensure adequate ventilation. Remove all sources of ignition.

e Environmental precautions: Prevent further leakage or spillage if safe to do so. Do not let the
product enter drains.

e Methods for cleaning up: Absorb with liquid-binding material (e.g., sand, diatomite, acid
binders, universal binders). Dispose of the collected material according to regulations.

Experimental Workflow and Safety Logic

The following diagrams illustrate a typical experimental workflow and the logical steps for
ensuring safety when working with cyclooctanecarbaldehyde.
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Experimental Workflow for Cyclooctanecarbaldehyde
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Key Sections of the Material Safety Data Sheet (MSDS)
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Toxicological and Ecological Information

o Carcinogenicity: No component of this product present at levels greater than or equal to
0.1% is identified as a probable, possible or confirmed human carcinogen by IARC or NTP.

[2]

» Toxicological Properties: To the best of current knowledge, the chemical, physical, and
toxicological properties have not been thoroughly investigated.

o Ecological Information: Data on the ecological effects of this compound is limited. It is
important to prevent its release into the environment.

This guide is intended to provide a comprehensive overview of the safety and handling of
cyclooctanecarbaldehyde for trained professionals. Always refer to the most current Material
Safety Data Sheet (MSDS) from your supplier for complete and detailed information.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

© 2025 BenchChem. All rights reserved. 7/8 Tech Support


https://www.sigmaaldrich.com/HK/ko/sds/aldrich/108464?userType=undefined
https://www.benchchem.com/product/b1346818?utm_src=pdf-body
https://www.benchchem.com/product/b1346818?utm_src=pdf-custom-synthesis
https://pubchem.ncbi.nlm.nih.gov/compound/Cyclooctanecarbaldehyde
https://www.sigmaaldrich.com/HK/ko/sds/aldrich/108464?userType=undefined
https://www.benchchem.com/product/b1346818#safety-handling-and-msds-for-cyclooctanecarbaldehyde
https://www.benchchem.com/product/b1346818#safety-handling-and-msds-for-cyclooctanecarbaldehyde
https://www.benchchem.com/product/b1346818#safety-handling-and-msds-for-cyclooctanecarbaldehyde
https://www.benchchem.com/product/b1346818#safety-handling-and-msds-for-cyclooctanecarbaldehyde
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1346818?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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